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Get Quote

Comparative IR Spectral Data (Based on Available

Information)

The following table synthesizes the available data for related compounds, highlighting the type of

information you should seek for diallyl oxalate.

CAS

Compound Reqist Molecular Key Reported IR Absorptions / Spectral
egistr
Name 2 Formula Characteristics State
Number
Diallyl 615-99-6 CgH1004 Information not found in search Not available
Oxalate [1] [2] results
Tetradecyl Information C3pHs5804 -C-O-C bending peaks observed. Condensed
Oxalate [3] not provided Disappearance of -OH vibration Phase
bands (3100-3650 cm™1) after ester
synthesis. [3]
Piperonyl 51-03-6 C19H3005 IR spectrum is available (Coblentz Liquid (Neat)

Butoxide [4]
[5]

Society collection no. 9006), but
specific peak interpretations are not
listed. [4]
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CAS

Compound Regist Molecular Key Reported IR Absorptions / Spectral
egistr
Name gistry Formula Characteristics State
Number
Diallyl Sulfide 592-88-1 CgH10S IR spectrum is available, but specific ~ Gas Phase
[6] peak interpretations are not listed. [6]

Experimental Workflow for IR Analysis

For your guide, here is a generalized protocol for obtaining and interpreting IR spectra, based on
methodologies in the search results [3]. You can apply this workflow once you acquire the data for diallyl

oxalate.
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Since the specific data for diallyl oxalate is unavailable, here is a general guide to the key spectral features
you should look for in any ester compound, which will be directly applicable to diallyl oxalate once you

have its spectrum [3].

e Carbonyl (C=0) Stretch: Look for a strong, sharp absorption band in the region of approximately
1720-1750 cm~*. This is the most characteristic feature of an ester and indicates the presence of the
carbonyl group.

e Carbon-Oxygen (C-O) Stretch: Esters typically show two strong bands in the range of 1000-1300
cm~! due to the C-O stretch. These bands are often useful for distinguishing esters from other
carbonyl compounds like ketones and aldehydes.

e Absence of Hydroxyl (O-H) Bands: If the spectrum is of a pure ester, there should be no broad O-H
stretch absorption in the 3100-3650 cm~* region. The disappearance of this band is a key indicator of
successful esterification from carboxylic acid and alcohol precursors [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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